Cas no 109987-15-7 (Benzoyl chloride,2-(acetyloxy)-6-methyl-)
109987-15-7 structure
Product Name:Benzoyl chloride,2-(acetyloxy)-6-methyl-
CAS No:109987-15-7
MF:C10H9ClO3
MW:212.629662275314
CID:128658
PubChem ID:12382676
Update Time:2025-04-18
Benzoyl chloride,2-(acetyloxy)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-(acetyloxy)-6-methyl-
- Benzoyl chloride, 2-(acetyloxy)-6-methyl- (9CI)
- (2-carbonochloridoyl-3-methylphenyl) acetate
- DTXSID10495544
- Benzoyl chloride,2-(acetyloxy)-6-methyl-(9ci)
- 2-(Chlorocarbonyl)-3-methylphenyl acetate
- 109987-15-7
-
- Inchi: 1S/C10H9ClO3/c1-6-4-3-5-8(14-7(2)12)9(6)10(11)13/h3-5H,1-2H3
- InChI Key: NJXKUNMWJPTXBW-UHFFFAOYSA-N
- SMILES: ClC(C1C(=CC=CC=1C)OC(C)=O)=O
Computed Properties
- Exact Mass: 212.02407
- Monoisotopic Mass: 212.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 2.29930
Benzoyl chloride,2-(acetyloxy)-6-methyl- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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